Cas no 1253789-74-0 (1-(5-Bromo-1H-indol-7-yl)ethanone)

• Product Name: 1-(5-Bromo-1H-indol-7-yl)ethanone
• CAS No: 1253789-74-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1071543
• PubChem ID: 329767870
• Update Time: 2025-04-20

1-(5-Bromo-1H-indol-7-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-1H-indol-7-yl)ethanone
• 5-Bromo-7-acetylindole
• 7-Acetyl-5-bromoindole, 96%
• DB-057981
• SCHEMBL10211382
• 1-(5-bromo-1H-indol-7-yl)ethan-1-one
• AKOS015834790
• 1253789-74-0

• MDL： MFCD17011864
• Inchi： 1S/C10H8BrNO/c1-6(13)9-5-8(11)4-7-2-3-12-10(7)9/h2-5,12H,1H3
• InChI Key： LPQKQTUKOZNLJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C2=C(C=1)C=CN2

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Melting Point: 111-114 °C

1-(5-Bromo-1H-indol-7-yl)ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles